Cas no 896382-35-7 (6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide)
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide Chemical and Physical Properties
Names and Identifiers
-
- 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide
- 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide
- 896382-35-7
-
- Inchi: 1S/C25H32N4O3/c1-2-28(20-12-5-3-6-13-20)18-11-17-26-23(30)16-7-4-10-19-29-24(31)21-14-8-9-15-22(21)27-25(29)32/h3,5-6,8-9,12-15,21H,2,4,7,10-11,16-19H2,1H3,(H,26,30)
- InChI Key: RUBNZFQVYLTWIL-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC2=NC(N1CCCCCC(NCCCN(C1C=CC=CC=1)CC)=O)=O
Computed Properties
- Exact Mass: 436.24744090g/mol
- Monoisotopic Mass: 436.24744090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 82.1Ų
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-3198-2μmol |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-5μmol |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-10μmol |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-1mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-2mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-3mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-4mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-5mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-10mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 10mg |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3198-15mg |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-[ethyl(phenyl)amino]propyl}hexanamide |
896382-35-7 | 15mg |
$89.0 | 2023-09-08 |
6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide
6-(2,4-Dioxo-1,2,3,4-Tetrahydroquinazolin-3-Yl)-N-{3-Ethyl(Phenyl)Aminopropyl}Hexanamide: A Comprehensive Overview
The compound 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide (CAS No. 896382-35-7) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The molecule's structure is characterized by a quinazoline core with a hexanamide side chain and an ethylphenylamino substituent, making it a unique candidate for exploring novel therapeutic interventions.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic protection/deprotection strategies and advanced coupling techniques. The synthesis of 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide has been optimized to achieve high yields and purity levels. Researchers have employed methodologies such as the Buchwald-Hartwig amination and Stille coupling reactions to construct the complex architecture of this molecule efficiently.
One of the most promising aspects of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, including signal transduction and cell cycle regulation. Aberrant kinase activity is often associated with diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide exhibits potent inhibitory activity against several key kinases implicated in these diseases. For instance, it has shown remarkable selectivity towards MAPK/ERK kinases compared to other kinase families.
In addition to its enzymatic activity, this compound has also been evaluated for its pharmacokinetic properties. Studies conducted in preclinical models reveal that 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide demonstrates favorable absorption profiles and moderate clearance rates. These attributes suggest that it could be developed into an orally bioavailable drug candidate with optimal therapeutic windows.
The structural features of this compound also make it an attractive candidate for exploring its role in protein-protein interactions (PPIs). PPIs are essential for many cellular functions but are often challenging targets for drug development due to their lack of enzymatic activity and dynamic nature. Recent research has focused on leveraging the quinazoline scaffold to modulate specific PPIs involved in oncogenic signaling pathways. Initial findings indicate that 6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide can disrupt critical PPIs associated with tumor progression without inducing significant cytotoxicity.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the ethylphenylamino group plays a pivotal role in stabilizing interactions within the protein binding pocket. Additionally, the hexanamide side chain contributes to hydrophobic interactions that enhance overall binding affinity.
Another area of interest is the exploration of 6-(2,4-dioxo-1,2,3
896382-35-7 (6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-{3-ethyl(phenyl)aminopropyl}hexanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)